Cas no 73-13-2 (2,1,3-Benzothiadiazole)

2,1,3-Benzothiadiazole structure
2,1,3-Benzothiadiazole structure
Product Name:2,1,3-Benzothiadiazole
CAS No:73-13-2
MF:C6H4N2S
MW:136.174359321594
CID:977837
Update Time:2023-08-02

2,1,3-Benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-benzothiadiazole
    • Piazthiole
    • Benzisothiadiazole
    • benzo[c][1,2,5]thiadiazole
    • Benzo[1,2,5]thiadiazole
    • 2-Thia-1,3-diaza-2H-isoindene
    • 3,4-Benzo-1,2,5-thiadiazole
    • NSC679
    • PDQRQJVPEFGVRK-UHFFFAOYSA-N
    • 2,3-Benzothiadiazole
    • 3,2,5-thiadiazole
    • benzo-1,2,5-thiadiazole
    • benzo[c]1,2,5-thiadiazole
    • Piazthiole (VAN)
    • benzo[1
    • benzo-2
    • PubChem15689
    • benzo[2,1,3]thiadiazole
    • 2,1,3-?Benzothiadiazole
    • 2,1,3-Benzothiadiazole
    • Inchi: 1S/C6H4N2S/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
    • InChI Key: PDQRQJVPEFGVRK-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC=CC2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.2
  • XLogP3: 2
  • Topological Polar Surface Area: 54
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